![molecular formula C14H16ClN3O2 B1227849 3-[5-Amino-3-(4-chlorophenyl)-1-pyrazolyl]propanoic acid ethyl ester](/img/structure/B1227849.png)
3-[5-Amino-3-(4-chlorophenyl)-1-pyrazolyl]propanoic acid ethyl ester
Overview
Description
3-[5-amino-3-(4-chlorophenyl)-1-pyrazolyl]propanoic acid ethyl ester is a ring assembly and a member of pyrazoles.
Scientific Research Applications
Synthesis and Derivative Chemistry
3-[5-Amino-3-(4-chlorophenyl)-1-pyrazolyl]propanoic acid ethyl ester is a key component in the synthesis of various pyrazole derivatives. For instance, Beck, Lynch, and Wright (1988) described its use in the synthesis of 1-aryl-5-cyano-1H-pyrazole-4-carboxylic acid, ethyl esters, which are important for creating chemical hybridizing agents in wheat and barley (Beck et al., 1988). Additionally, Hafez, El-Gazzar, and Al-Hussain (2016) synthesized a series of novel pyrazole derivatives from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, demonstrating significant antimicrobial and anticancer activity (Hafez et al., 2016).
Corrosion Inhibition
In the context of corrosion inhibition, Herrag et al. (2007) evaluated compounds like 1-{[benzyl-(2-cyano-ethyl)-amino]-methyl}-5methyl-1H-pyrazole-3-carboxylic acid ethyl ester for their effectiveness in reducing the corrosion rate of steel in hydrochloric acid (Herrag et al., 2007).
Crystallography and Structural Analysis
Kumarasinghe, Hruby, and Nichol (2009) conducted a study on the synthesis of 3-[5-(4-chlorophenyl)-1-(4-methoxyphenyl)-1H-pyrazol-3-yl]propionic acid and its corresponding methyl ester, providing insights into crystallography and structural analysis of such compounds (Kumarasinghe et al., 2009).
Potential in Medicinal Chemistry
Gokulan et al. (2012) synthesized a series of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters, showing their potential as analgesic and anti-inflammatory agents, with one compound notably exhibiting significant activity (Gokulan et al., 2012).
properties
Product Name |
3-[5-Amino-3-(4-chlorophenyl)-1-pyrazolyl]propanoic acid ethyl ester |
|---|---|
Molecular Formula |
C14H16ClN3O2 |
Molecular Weight |
293.75 g/mol |
IUPAC Name |
ethyl 3-[5-amino-3-(4-chlorophenyl)pyrazol-1-yl]propanoate |
InChI |
InChI=1S/C14H16ClN3O2/c1-2-20-14(19)7-8-18-13(16)9-12(17-18)10-3-5-11(15)6-4-10/h3-6,9H,2,7-8,16H2,1H3 |
InChI Key |
VEUBUUBOAJQCEE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CCN1C(=CC(=N1)C2=CC=C(C=C2)Cl)N |
Canonical SMILES |
CCOC(=O)CCN1C(=CC(=N1)C2=CC=C(C=C2)Cl)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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